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Compound of Interest

Tert-butyl methyl(2-
Compound Name:
(methylamino)ethyl)carbamate

Cat. No.: B179948

This guide provides essential technical data for researchers, scientists, and professionals in
drug development on the chemical compound tert-butyl methyl(2-
(methylamino)ethyl)carbamate.

Core Molecular Data

The fundamental molecular properties of tert-butyl methyl(2-(methylamino)ethyl)carbamate
are summarized below. This data is critical for experimental design, analysis, and chemical

synthesis.
Property Value
Molecular Formula CoH20N202[1][2][3]
Molecular Weight 188.27 g/mol [2][3]
IUPAC N tert-butyl N-methyl-N-[2-
ame
(methylamino)ethyl]carbamate[3]
CAS Number 112257-19-9[1][2][3]

Experimental Protocols
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Detailed experimental protocols for the synthesis of tert-butyl methyl(2-
(methylamino)ethyl)carbamate can be found in various chemical literature and databases. A
general synthetic approach involves the reaction of N,N'-dimethylethylenediamine with di-tert-
butyl dicarbonate in a suitable solvent such as dichloromethane. The reaction is typically
initiated at a reduced temperature and then allowed to proceed at room temperature.
Purification of the final product is commonly achieved through silica gel column
chromatography.

Molecular Structure and Connectivity

The following diagram illustrates the logical relationship and connectivity of the primary
functional groups within the tert-butyl methyl(2-(methylamino)ethyl)carbamate molecule.

Carbamate Group Methyl on Carbamate N Ethyl Bridge Methylamino Group
(-O(C=O)N-) (-N(CH3)-) (-CH2CH2-) (-NHCH3)

Click to download full resolution via product page

Caption: Molecular component diagram for tert-butyl methyl(2-
(methylamino)ethyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbamate-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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